Cas no 2034258-43-8 (3-(4-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 2034258-43-8
• MF: C₂₄H₂₆FN₃O₃
• MW: 423.479949474335
• CID: 5332569
• Update Time: 2025-10-29

3-(4-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide
• 5-(4-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2-methylpyrazole-3-carboxamide
• 3-(4-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C24H26FN3O3/c1-28-22(15-21(27-28)17-7-9-20(25)10-8-17)23(29)26-16-24(30,18-5-3-2-4-6-18)19-11-13-31-14-12-19/h2-10,15,19,30H,11-14,16H2,1H3,(H,26,29)
• InChI Key： DVDHWZZECUFGFT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(NCC(C2C=CC=CC=2)(C2CCOCC2)O)=O)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 589
• XLogP3: 2.9
• Topological Polar Surface Area: 76.4

Additional information on 3-(4-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-1H-pyrazole-5-carboxamide

3-(4-Fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-1H-pyrazole-5-carboxamide

The compound 3-(4-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-1H-pyrazole-5-carboxamide (CAS No: 2034258-43-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which incorporates a pyrazole ring, a fluorophenyl group, and a hydroxypiperidine moiety, making it a versatile building block for advanced chemical research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the fluorophenyl group in this compound enhances its lipophilicity, which is crucial for improving drug absorption and bioavailability. Additionally, the hydroxypiperidine moiety contributes to the molecule's flexibility and ability to form hydrogen bonds, further enhancing its potential as a pharmacologically active agent.

One of the most promising applications of this compound lies in its ability to act as a template for medicinal chemistry. Researchers have utilized its structure to design novel inhibitors for various enzymes, including protein kinases and proteases. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against human epidermal growth factor receptor 2 (HER2), a key target in breast cancer therapy.

The synthesis of 3-(4-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methyl-1H-pyrazole-5-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The critical steps include the formation of the pyrazole ring via condensation reactions and the subsequent functionalization to introduce the fluorophenyl and hydroxypiperidine groups. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 160°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively characterized, providing valuable insights into its electronic structure and conformational flexibility.

From an environmental perspective, this compound has been shown to exhibit low toxicity towards aquatic organisms, making it suitable for use in eco-friendly chemical processes. However, further studies are required to fully assess its environmental impact and biodegradability.

Looking ahead, the development of novel analogs based on this compound holds great promise for advancing drug discovery efforts. By modifying key functional groups such as the fluorophenyl ring or the hydroxypiperidine moiety, researchers can potentially unlock new therapeutic applications across a wide range of diseases.

In conclusion, 3-(4-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yli)-2-phénylèthyle]-1-méthyléne-pyrazoléamidocarboxylique acid (CAS No: 2034258 - 43 - 8) stands as a testament to the ingenuity of modern chemical synthesis and its potential to drive innovation in medicine and beyond.